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Compound of Interest

Compound Name: Sulcofuron

Cat. No.: B1193893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties
Sulcofuron, identified by the CAS number 24019-05-4, is an organochlorine compound

belonging to the phenylurea class of chemicals. It has been utilized as both an insecticide,

particularly for mothproofing textiles, and a herbicide.[1][2][3] The sodium salt of Sulcofuron,

known as Sulcofuron-sodium (CAS No. 3567-25-7), is a common form in which this compound

is formulated.[4]
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Property Value Source

Chemical Formula C₁₉H₁₂Cl₄N₂O₅S [5]

Molecular Weight 522.2 g/mol [5]

IUPAC Name

5-chloro-2-[4-chloro-2-[(3,4-

dichlorophenyl)carbamoylamin

o]phenoxy]benzenesulfonic

acid

[5]

Physical Description White solid [4]

Formulation

Often formulated as an 80%

active ingredient wettable

powder (for Sulcofuron-

sodium)

[4]

Mechanism of Action and Signaling Pathways
Sulcofuron exhibits a dual mechanism of action, targeting distinct biological pathways in plants

and insects.

Herbicidal Activity: Inhibition of Acetolactate Synthase
(ALS)
The primary mode of herbicidal action for Sulcofuron, like other sulfonylurea herbicides, is the

inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid

synthase (AHAS).[6][7] ALS is a critical enzyme in the biosynthetic pathway of branched-chain

amino acids (valine, leucine, and isoleucine) in plants and microorganisms.[8][9] As these

amino acids are essential for protein synthesis and overall plant growth, inhibition of ALS leads

to a deficiency in these vital building blocks, ultimately resulting in plant death.[8]

The signaling pathway affected by Sulcofuron in plants is the branched-chain amino acid

biosynthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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